Cas no 27329-27-7 (4-Methyl-2-nitrobenzoic acid)

• Product Name: 4-Methyl-2-nitrobenzoic acid
• CAS No: 27329-27-7
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00033899
• CID: 283286
• PubChem ID: 255027
• Update Time: 2025-05-20

4-Methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitrobenzoic acid
• Benzoic acid,4-methyl-2-nitro-
• 2-nitro-4-methylbenzoic acid
• 2-Nitro-p-Toluic Acid
• 2-Nitro-p-toluylsaeure
• 4-Methyl-2-nitro-benzoesaeure
• 4-methyl-2-nitro-benzoic acid
• nitrotoluic acid
• NSC 80180
• Benzoic acid, 4-methyl-2-nitro-
• NSC80180
• NCIOpen2_000870
• KSC494Q3L
• KZLLSSGOPIGKDO-UHFFFAOYSA-N
• BBL101920
• STL555717
• CL4137
• VZ29369
• TRA0039467
• AK108403
• ST2405879
• AB0053656
• AKOS015889589
• EN300-131581
• CS-W008031
• AC-28539
• SY034467
• MFCD00033899
• FT-0619009
• J-016737
• NSC-80180
• 27329-27-7
• 4-Methyl-2-nitrobenzoicacid
• DS-3929
• AKOS016008510
• NS00081813
• SCHEMBL406111
• DTXSID20292061
• 4-Methyl-2-nitrobenzoic acid, 97%
• J-515712

• MDL： MFCD00033899
• Inchi： 1S/C8H7NO4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： KZLLSSGOPIGKDO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.392±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160-164 °C (lit.)
• Boiling Point: 367.6℃ at 760 mmHg
• Flash Point: 166.8°C
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 83.12000
• LogP: 2.12460
• Solubility: Not available

4-Methyl-2-nitrobenzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 37/39
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Risk Phrases：R22
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methyl-2-nitrobenzoic acid

4-Methyl-2-Nitrobenzoic Acid: A Comprehensive Overview

4-Methyl-2-nitrobenzoic acid, also known by its CAS number 27329-27-7, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound, characterized by its unique structure, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have further illuminated its properties and uses, making it a subject of interest for researchers worldwide.

The molecular structure of 4-methyl-2-nitrobenzoic acid comprises a benzoic acid moiety with a methyl group at the 4-position and a nitro group at the 2-position. This arrangement imparts distinctive electronic and steric properties, which are pivotal in determining its reactivity and functionality. The nitro group, being an electron-withdrawing substituent, significantly influences the acidity of the benzoic acid moiety, making it more susceptible to various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-methyl-2-nitrobenzoic acid. Researchers have explored both traditional and innovative routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution, to optimize the production process. These methods not only enhance yield but also ensure environmental sustainability by minimizing waste and energy consumption.

The application of 4-methyl-2-nitrobenzoic acid in the pharmaceutical industry is particularly noteworthy. It serves as an intermediate in the synthesis of various bioactive compounds, including antibiotics and anti-inflammatory agents. For instance, studies have demonstrated its role in the development of novel β-lactam antibiotics, which exhibit enhanced efficacy against multidrug-resistant bacterial strains.

In addition to pharmaceutical applications, 4-methyl-2-nitrobenzoic acid finds utility in agrochemicals. Its derivatives have been investigated for their potential as herbicides and fungicides. Recent research highlights its ability to inhibit key enzymes involved in plant pathogen metabolism, offering a promising avenue for sustainable crop protection.

The material science sector has also benefited from the properties of 4-methyl-2-nitrobenzoic acid. Its derivatives are being explored for use in advanced polymers and composites due to their thermal stability and mechanical strength. For example, researchers have developed high-performance polyamides incorporating this compound, which exhibit exceptional resistance to harsh environmental conditions.

The environmental impact of 4-methyl-2-nitrobenzoic acid has been a subject of recent scrutiny. Studies indicate that while it is biodegradable under specific conditions, its persistence in certain environments may pose risks to aquatic ecosystems. Regulatory agencies are increasingly focusing on establishing guidelines to mitigate these effects through responsible handling and disposal practices.

In conclusion, 4-methyl-2-nitrobenzoic acid, with its CAS number 27329-27-7, stands as a versatile compound with multifaceted applications across various industries. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in advancing scientific and technological frontiers.